Cas no 168553-60-4 (tert-butyl 2-(N-methylacetamido)acetate)
tert-butyl 2-(N-methylacetamido)acetate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-(N-methylacetamido)acetate
- AKOS017478372
- SCHEMBL2803666
- 168553-60-4
- tert-butyl 2-[acetyl(methyl)amino]acetate
- EN300-24803553
-
- MDL: MFCD23720679
- Inchi: 1S/C9H17NO3/c1-7(11)10(5)6-8(12)13-9(2,3)4/h6H2,1-5H3
- InChI Key: HBOXCPCHNUKDJF-UHFFFAOYSA-N
- SMILES: O(C(CN(C(C)=O)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 187.12084340Da
- Monoisotopic Mass: 187.12084340Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 46.6Ų
tert-butyl 2-(N-methylacetamido)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-24803553-0.05g |
tert-butyl 2-(N-methylacetamido)acetate |
168553-60-4 | 95% | 0.05g |
$166.0 | 2024-06-19 | |
| Enamine | EN300-24803553-0.1g |
tert-butyl 2-(N-methylacetamido)acetate |
168553-60-4 | 95% | 0.1g |
$248.0 | 2024-06-19 | |
| Enamine | EN300-24803553-0.25g |
tert-butyl 2-(N-methylacetamido)acetate |
168553-60-4 | 95% | 0.25g |
$353.0 | 2024-06-19 | |
| Enamine | EN300-24803553-0.5g |
tert-butyl 2-(N-methylacetamido)acetate |
168553-60-4 | 95% | 0.5g |
$557.0 | 2024-06-19 | |
| Enamine | EN300-24803553-1.0g |
tert-butyl 2-(N-methylacetamido)acetate |
168553-60-4 | 95% | 1.0g |
$714.0 | 2024-06-19 | |
| Enamine | EN300-24803553-2.5g |
tert-butyl 2-(N-methylacetamido)acetate |
168553-60-4 | 95% | 2.5g |
$1399.0 | 2024-06-19 | |
| Enamine | EN300-24803553-5.0g |
tert-butyl 2-(N-methylacetamido)acetate |
168553-60-4 | 95% | 5.0g |
$2070.0 | 2024-06-19 | |
| Enamine | EN300-24803553-10.0g |
tert-butyl 2-(N-methylacetamido)acetate |
168553-60-4 | 95% | 10.0g |
$3069.0 | 2024-06-19 | |
| Enamine | EN300-24803553-1g |
tert-butyl 2-(N-methylacetamido)acetate |
168553-60-4 | 95% | 1g |
$714.0 | 2023-09-15 | |
| Enamine | EN300-24803553-5g |
tert-butyl 2-(N-methylacetamido)acetate |
168553-60-4 | 95% | 5g |
$2070.0 | 2023-09-15 |
tert-butyl 2-(N-methylacetamido)acetate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on tert-butyl 2-(N-methylacetamido)acetate
Professional Introduction to Tert-butyl 2-(N-methylacetamido)acetate (CAS No. 168553-60-4)
Tert-butyl 2-(N-methylacetamido)acetate, with the chemical abstracts service number CAS No. 168553-60-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, serves as a versatile intermediate in the development of various pharmacologically active molecules. Its molecular structure incorporates a tert-butyl group, a N-methylacetamide moiety, and an acetate ester, which collectively contribute to its reactivity and utility in synthetic pathways.
The tert-butyl group provides steric hindrance, which can be strategically employed to modulate reaction kinetics and selectivity in multi-step syntheses. This feature is particularly valuable in medicinal chemistry, where precise control over molecular architecture is essential for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. The N-methylacetamide moiety introduces a polar amide bond, enhancing the compound's solubility in polar solvents and facilitating its incorporation into larger biomolecular systems. This structural feature is often leveraged in the design of peptidomimetics and protease inhibitors, where mimicking the backbone of natural peptides is crucial.
The acetate ester functionality in tert-butyl 2-(N-methylacetamido)acetate contributes to its versatility as a synthetic building block. Ester groups are well-known for their ability to participate in various chemical transformations, including hydrolysis, transesterification, and reduction, allowing for facile modification of the molecular framework. These properties make it an attractive candidate for use in library synthesis and high-throughput screening programs aimed at identifying novel bioactive compounds.
In recent years, advancements in computational chemistry and automated synthesis have further highlighted the utility of tert-butyl 2-(N-methylacetamido)acetate. Computational modeling studies have demonstrated its potential as a precursor in the synthesis of complex heterocyclic scaffolds, which are prevalent in many modern therapeutic agents. For instance, studies have shown that this compound can serve as a key intermediate in the construction of indole derivatives, which are known for their broad spectrum of biological activities ranging from antimicrobial to anticancer properties.
Moreover, the incorporation of tert-butyl 2-(N-methylacetamido)acetate into peptide mimetics has been explored as a strategy to enhance drug stability and bioavailability. The tert-butyl group's steric bulk can shield sensitive functional groups from unwanted degradation pathways, while the N-methylacetamide moiety mimics peptide bonds with high fidelity. This approach has been particularly successful in the development of protease inhibitors used in the treatment of chronic diseases such as HIV and hepatitis C.
Recent experimental investigations have also delved into the mechanistic aspects of reactions involving tert-butyl 2-(N-methylacetamido)acetate. For example, studies employing deuterium labeling techniques have provided insights into the regioselectivity of nucleophilic additions at the acetate ester position. These findings have not only enhanced our understanding of fundamental organic transformations but also guided the design of more efficient synthetic routes for complex molecules.
The pharmaceutical industry has recognized the potential of tert-butyl 2-(N-methylacetamido)acetate as a key intermediate in drug discovery programs. Its structural features make it amenable to modifications that can fine-tune pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). By leveraging its reactivity and functional diversity, researchers have been able to generate novel compounds with improved therapeutic profiles.
In conclusion,Tert-butyl 2-(N-methylacetamido)acetate (CAS No. 168553-60-4) represents a valuable asset in modern synthetic chemistry and pharmaceutical research. Its unique structural attributes enable its use as a versatile building block in the development of diverse bioactive molecules. As computational methods continue to evolve and high-throughput screening technologies become more sophisticated,tert-butyl 2-(N-methylacetamido)acetate is poised to play an increasingly significant role in accelerating drug discovery efforts across academia and industry.
168553-60-4 (tert-butyl 2-(N-methylacetamido)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)